Cas no 104719-71-3 (Lorcinadol)

• Product Name: Lorcinadol
• CAS No: 104719-71-3
• MF: C₁₇H₁₉ClN₄
• MW: 314.812562227249
• CID: 140234
• PubChem ID: 6436126
• Update Time: 2025-04-19

Lorcinadol Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-[4-[(2E)-3-phenyl-2-propen-1-yl]-1-piperazinyl]-
• 3-chloro-6-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]pyridazine
• (E)-3-Chloro-6-(4-(3-phenyl-2-propenyl)-1-piperazinyl)pyridazine
• (E)-3-Chloro-6-(4-cinnamyl-1-piperazinyl)pyridazine
• 3-chloro-6-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyridazine
• Lorcinadol [USAN:INN:BAN]
• Lorcinadolum
• Lorcinadolum [Latin]
• Pyridazine, 3-chloro-6-(4-(3-phenyl-2-propenyl)-1-piperazinyl)-, (E)-
• R 62818
• UNII-S1IC65Y242
• Lorcinadol
• Q27288449
• S1IC65Y242
• LORCINADOL [USAN]
• R 62 818
• Lorcinadol (USAN/INN)
• DTXSID50883148
• CHEMBL2106757
• 3-chloro-6-(4-cinnamylpiperazin-1-yl)pyridazine
• 104719-71-3
• CCG-293299
• LORCINADOL [INN]
• D04779
• SCHEMBL10756415
• SCHEMBL120516
• R-62-818

• Inchi： 1S/C17H19ClN4/c18-16-8-9-17(20-19-16)22-13-11-21(12-14-22)10-4-7-15-5-2-1-3-6-15/h1-9H,10-14H2/b7-4+
• InChI Key： NCPBMOFVRBEVJY-QPJJXVBHSA-N
• SMILES： ClC1=CC=C(N=N1)N1CCN(C/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 314.1298243g/mol
• Monoisotopic Mass: 314.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines